Cas no 364070-34-8 (4-(2,6-Dimethylphenyl)benzoic acid)

• Product Name: 4-(2,6-Dimethylphenyl)benzoic acid
• CAS No: 364070-34-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD11895287
• CID: 921313
• PubChem ID: 21937291
• Update Time: 2025-04-19

4-(2,6-Dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dimethylphenyl)benzoic acid
• 2',6'-dimethyl-1,1'-biphenyl-4-carboxylic acid
• 2',6'-dimethylbiphenyl-4-carboxylic acid
• 2',6'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• LDNLTMRRJNZNRE-UHFFFAOYSA-N
• 2',6'-dimethyl[1,1'-biphenyl]-4carboxylic acid
• 2',6'-dimethyl[1,1'-biphenyl]4-carboxylic acid
• 2',6'-DIMETHYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• DTXSID30620376
• AS-61651
• 364070-34-8
• DB-262546
• D93299
• AKOS022255284
• SCHEMBL2789518

• MDL： MFCD11895287
• Inchi： 1S/C15H14O2/c1-10-4-3-5-11(2)14(10)12-6-8-13(9-7-12)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： LDNLTMRRJNZNRE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 3.66860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives